Cas no 1235394-94-1 (3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide)

• Product Name: 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide
• CAS No: 1235394-94-1
• MF: C₁₈H₁₉N₅O
• MW: 321.376363039017
• CID: 5969433
• PubChem ID: 49687708
• Update Time: 2025-05-21

3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide
• 3-cyano-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]benzamide
• Benzamide, 3-cyano-N-[[1-(2-pyrimidinyl)-4-piperidinyl]methyl]-
• 3-cyano-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzamide
• 1235394-94-1
• VU0631095-1
• AKOS024491840
• F5033-2302
• 3-cyano-N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C18H19N5O/c19-12-15-3-1-4-16(11-15)17(24)22-13-14-5-9-23(10-6-14)18-20-7-2-8-21-18/h1-4,7-8,11,14H,5-6,9-10,13H2,(H,22,24)
• InChI Key： XKUSNPOSFJVIAV-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=NC=CC=N2)CC1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 321.15896025g/mol
• Monoisotopic Mass: 321.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 13.84±0.46(Predicted)

Additional information on 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide

Comprehensive Overview of 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide (CAS No. 1235394-94-1)

The compound 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide (CAS No. 1235394-94-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This benzamide derivative features a unique structural framework, combining a pyrimidine ring and a piperidine moiety, which enhances its versatility in drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition.

One of the key structural highlights of 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide is its cyano group, which contributes to its reactivity and binding affinity. The presence of the pyrimidin-2-yl group further augments its ability to interact with biological targets, making it a valuable candidate for medicinal chemistry studies. The compound’s CAS number 1235394-94-1 serves as a unique identifier, ensuring precise tracking in scientific literature and regulatory documentation.

In recent years, the demand for heterocyclic compounds like 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide has surged, driven by advancements in cancer research and neurodegenerative disease studies. This compound’s ability to modulate specific biochemical pathways aligns with the growing focus on precision medicine. Researchers are exploring its potential as a kinase inhibitor, a class of compounds that play a pivotal role in signal transduction and cellular regulation.

The synthesis of 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide involves multi-step organic reactions, often starting with the functionalization of piperidine and subsequent coupling with benzamide derivatives. The process requires careful optimization to achieve high yields and purity, which are critical for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound.

From a commercial perspective, 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide is gaining traction in the pharmaceutical intermediates market. Its unique structure makes it a sought-after building block for the development of novel therapeutics. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers.

In the context of drug discovery, the compound’s molecular weight and lipophilicity are key parameters that influence its pharmacokinetic properties. Researchers are investigating its ADME (Absorption, Distribution, Metabolism, and Excretion) profile to assess its suitability for further development. The integration of computational tools, such as molecular docking and QSAR modeling, has accelerated the evaluation of its biological activity.

Another area of interest is the compound’s potential role in central nervous system (CNS) disorders. The piperidine and pyrimidine motifs are known to cross the blood-brain barrier, making 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide a promising candidate for neurological applications. Recent studies have explored its interaction with neurotransmitter receptors, opening new avenues for treating conditions like Alzheimer’s disease and Parkinson’s disease.

Environmental and regulatory considerations also play a role in the compound’s development. While 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide is not classified as a hazardous substance, its handling and disposal must comply with Good Laboratory Practices (GLP) and REACH regulations. Manufacturers and researchers are advised to follow standardized protocols to ensure safety and compliance.

Looking ahead, the future of 3-cyano-N-{1-(pyrimidin-2-yl)piperidin-4-ylmethyl}benzamide appears promising, with ongoing research focusing on its structure-activity relationships (SAR) and therapeutic potential. As the scientific community continues to unravel its mechanisms of action, this compound may emerge as a cornerstone in the development of next-generation pharmaceuticals.